Cas no 1584725-42-7 ((2S)-4-Methyl-2-piperazineethanol)

(2S)-4-Methyl-2-piperazineethanol is a chiral piperazine derivative with a hydroxyl-functionalized side chain, offering versatility as a building block in organic synthesis and pharmaceutical applications. Its stereospecific (S)-configuration ensures precise enantioselective reactivity, making it valuable for asymmetric synthesis and chiral catalyst development. The compound’s structural features—a secondary alcohol and a methyl-substituted piperazine ring—enhance its utility in designing bioactive molecules, particularly in medicinal chemistry for CNS-targeting compounds or enzyme inhibitors. High purity grades are available to meet stringent research and industrial requirements. Its stability and solubility in common organic solvents further facilitate its use in complex synthetic routes.

(2S)-4-Methyl-2-piperazineethanol structure

1584725-42-7 structure

Product Name:(2S)-4-Methyl-2-piperazineethanol

CAS No:1584725-42-7

MF:C₇H₁₆N₂O

MW:144.21

CID:5032084

Update Time:2025-05-26

(2S)-4-Methyl-2-piperazineethanol Chemical and Physical Properties

Names and Identifiers

- (2S)-4-Methyl-2-piperazineethanol

(2S)-4-Methyl-2-piperazineethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7046399-0.05g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	0.05g	$612.0	2025-03-12
Enamine	EN300-7046399-0.1g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	0.1g	$640.0	2025-03-12
Enamine	EN300-7046399-0.25g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	0.25g	$670.0	2025-03-12
Enamine	EN300-7046399-0.5g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	0.5g	$699.0	2025-03-12
Enamine	EN300-7046399-1.0g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	1.0g	$728.0	2025-03-12
Enamine	EN300-7046399-2.5g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	2.5g	$1428.0	2025-03-12
Enamine	EN300-7046399-5.0g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	5.0g	$2110.0	2025-03-12
Enamine	EN300-7046399-10.0g	2-[(2S)-4-methylpiperazin-2-yl]ethan-1-ol	1584725-42-7	95.0%	10.0g	$3131.0	2025-03-12

(2S)-4-Methyl-2-piperazineethanol Related Literature

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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Evolution and characterization of a benzylguanine-binding RNA aptamer†

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5. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Additional information on (2S)-4-Methyl-2-piperazineethanol

Comprehensive Overview of (2S)-4-Methyl-2-piperazineethanol (CAS No. 1584725-42-7): Properties, Applications, and Research Insights

(2S)-4-Methyl-2-piperazineethanol (CAS No. 1584725-42-7) is a chiral piperazine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its stereospecific (2S) configuration and hydroxyl-functionalized piperazine core, has garnered attention for its role in drug discovery, particularly in modulating biological targets. Its molecular structure combines a methyl-substituted piperazine ring with an ethanol side chain, offering unique physicochemical properties that enhance solubility and bioavailability—a critical factor in modern drug design.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in (2S)-4-Methyl-2-piperazineethanol. Researchers frequently explore its utility as a building block for kinase inhibitors or GPCR-targeted therapeutics, addressing high-search-volume queries like "piperazine derivatives in CNS drugs" or "chiral auxiliaries in asymmetric synthesis." The compound’s CAS No. 1584725-42-7 is often cross-referenced in patents related to neurodegenerative disease treatments, reflecting its relevance in combating conditions like Alzheimer’s and Parkinson’s.

From a synthetic perspective, (2S)-4-Methyl-2-piperazineethanol exemplifies advancements in enantioselective catalysis. Its production typically involves asymmetric hydrogenation or enzymatic resolution, methods frequently searched in academic and industrial contexts. The compound’s logP value and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development forums.

Environmental and regulatory considerations further highlight its appeal. Unlike many heterocyclic compounds, (2S)-4-Methyl-2-piperazineethanol exhibits favorable biodegradability profiles, aligning with green chemistry principles. This aligns with trending searches such as "sustainable chiral synthons" and "eco-friendly pharmaceutical intermediates." Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are commonly employed to verify its purity, addressing quality-control concerns prevalent in GMP manufacturing discussions.

In material science, derivatives of CAS No. 1584725-42-7 have been investigated for liquid crystal formulations and polymeric catalysts, responding to niche queries about "piperazine-based smart materials." Its thermal stability and compatibility with polar solvents expand applications beyond pharma, including agrochemicals and electronic chemicals—topics gaining traction in interdisciplinary research.

Future directions for (2S)-4-Methyl-2-piperazineethanol may involve cryo-EM studies of its protein interactions or machine learning-based QSAR modeling, areas dominating recent scientific literature. As the demand for tailored chiral compounds grows, this piperazine derivative stands poised to play a pivotal role in next-generation therapeutics and beyond.